Cas no 1379337-77-5 (2-(2-ethylphenyl)pentan-2-ol)

• Product Name: 2-(2-ethylphenyl)pentan-2-ol
• CAS No: 1379337-77-5
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD20528586
• CID: 5218387
• Update Time: 2026-03-06

2-(2-ethylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)pentan-2-ol

• MDL： MFCD20528586
• Inchi： 1S/C13H20O/c1-4-10-13(3,14)12-9-7-6-8-11(12)5-2/h6-9,14H,4-5,10H2,1-3H3
• InChI Key： APXMMZWWKCDBPJ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1CC)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2-ethylphenyl)pentan-2-ol

Professional Introduction to 2-(2-ethylphenyl)pentan-2-ol (CAS No. 1379337-77-5)

2-(2-ethylphenyl)pentan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1379337-77-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aliphatic alcohol, featuring a branched C5 chain and an ethylphenyl substituent, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(2-ethylphenyl)pentan-2-ol consists of a five-carbon backbone with a hydroxyl group (-OH) at the second carbon position and an ethylphenyl group attached to the second carbon of the phenyl ring. This configuration imparts unique physicochemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an alcohol and an aromatic moiety enhances its reactivity, allowing for diverse functionalization strategies.

In recent years, 2-(2-ethylphenyl)pentan-2-ol has been explored in the context of medicinal chemistry for its potential as a building block in the development of novel therapeutic agents. Its aromatic ring and hydroxyl group provide multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. Researchers have investigated its utility in synthesizing compounds with anti-inflammatory, analgesic, and even anticancer properties.

One of the most compelling aspects of CAS No. 1379337-77-5 is its role in the synthesis of chiral compounds. The asymmetric center at the second carbon of the pentan chain allows for enantioselective synthesis, which is crucial for developing enantiomerically pure drugs that exhibit improved pharmacological profiles. Recent advancements in catalytic asymmetric methods have enabled more efficient production of such derivatives, making 2-(2-ethylphenyl)pentan-2-ol an attractive starting material for enantioenriched drug candidates.

The pharmaceutical industry has shown particular interest in 2-(2-ethylphenyl)pentan-2-ol due to its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). By incorporating this compound into synthetic pathways, researchers aim to develop NSAIDs with enhanced selectivity and reduced side effects. Preliminary studies suggest that derivatives derived from CAS No. 1379337-77-5 may exhibit greater efficacy in inhibiting cyclooxygenase enzymes (COX), which are key targets in managing inflammation and pain.

Another area where 2-(2-ethylphenyl)pentan-2-ol has found application is in the field of materials science. Its unique combination of hydrophobicity and lipophilicity makes it a promising candidate for use in drug delivery systems. Researchers are exploring its incorporation into lipid-based nanoparticles designed to enhance the bioavailability and targeted delivery of therapeutic agents. This approach holds promise for improving treatment outcomes in various diseases, including oncology and neurodegenerative disorders.

The synthesis of CAS No. 1379337-77-5 can be achieved through several routes, each offering distinct advantages depending on the desired scale and purity requirements. Traditional methods involve Friedel-Crafts alkylation followed by reduction, while more modern approaches employ transition metal-catalyzed cross-coupling reactions for higher selectivity and yield. These advancements have not only improved the accessibility of 2-(2-ethylphenyl)pentan-2-ol but also opened new avenues for its functionalization.

In conclusion, 2-(2-propenyl)-3-methylbutane, as represented by CAS No. 1379337-77-5, represents a versatile compound with significant implications in pharmaceutical research and industrial applications. Its structural features enable diverse synthetic modifications, making it a valuable intermediate for developing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further.